Cas no 53931-25-2 (Hederagenin 28-O-beta-D-glucopyranosyl ester)

Hederagenin 28-o-beta-d-glucopyranosyl ester is a triterpenoid saponin isolated from Ilex cornuta, which has a protective effect on H2O2 induced cardiomyocyte injury
Hederagenin 28-O-beta-D-glucopyranosyl ester structure
53931-25-2 structure
Product Name:Hederagenin 28-O-beta-D-glucopyranosyl ester
CAS No:53931-25-2
Molecular Formula:C36H58O9
Molecular Weight:634.8403
CID:2076447

Hederagenin 28-O-beta-D-glucopyranosyl ester Properties

Names and Identifiers

    • hederagenin 28-O-beta-D-glucopyranoside
    • O-glucopyranosylepiederagenin, 28-
    • HEDERAGENIN 28-O-BETA-D-GLUCOPYRANOSYL ESTER
    • hederagenin 28-O-β-D-glucopyranoside
    • hederagenin-28-β-D-glucopyranoside
    • [3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (4aS,6aR,6aS,6bR,8aR,9R,12aR,14bR)-10-hydroxy-9-(hydro
    • InChIKey： WJMMBVSOQPALFO-NBCRDUFZSA-N
    • Inchi： 1S/C36H58O9/c1-31(2)13-15-36(30(43)45-29-28(42)27(41)26(40)22(18-37)44-29)16-14-34(5)20(21(36)17-31)7-8-24-32(3)11-10-25(39)33(4,19-38)23(32)9-12-35(24,34)6/h7,21-29,37-42H,8-19H2,1-6H3/t21-,22?,23-,24-,25?,26?,27?,28?,29?,32+,33+,34-,35-,36+/m1/s1
    • SMILES： O([H])C1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])([C@]1(C([H])([H])[H])C([H])([H])O[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)OC5([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O5)O[H])O[H])O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

  • Exact Mass: 634.408083g/mol
  • Surface Charge: 0
  • XLogP3: 5
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 634.408083g/mol
  • Monoisotopic Mass: 634.408083g/mol
  • Topological Polar Surface Area: 157Ų
  • Heavy Atom Count: 45
  • Complexity: 1200
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 3.46450
  • PSA: 156.91000
  • Melting Point: 197-202 ºC (methanol )
  • Solubility: Insuluble (1.8E-4 g/L) (25 ºC),
  • Color/Form: Powder
  • Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),

Hederagenin 28-O-beta-D-glucopyranosyl ester Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DJ3Z-1mg
Hederagenin 28-O-beta-D-glucopyranosyl ester
 53931-25-2 99%
1mg
 $135.00
A2B Chem LLC
AG30495-5mg
Hederagenin 28-O-beta-D-glucopyranosyl ester
 53931-25-2 99%
5mg
 $245.00 2024-04-19
Aaron
AR00DJCB-1mg
Hederagenin 28-O-beta-D-glucopyranosyl ester
 53931-25-2 95%
1mg
 $54.00
ChemScence
CS-0019498-1mg
Hederagenin 28-O-beta-D-glucopyranosyl ester
 53931-25-2
1mg
 $286.0 2022-04-27
Chengdu Biopurify Phytochemicals Ltd
BP3282-10mg
O-glucopyranosylepiederagenin, 28-
 53931-25-2 98%
10mg
 $370 2023-09-20
MedChemExpress
HY-N2190-1mg
Hederagenin 28-O-beta-D-glucopyranosyl ester
 53931-25-2 99.04%
1mg
 ￥900 2024-04-18
TargetMol Chemicals
T3S0208-5 mg
Hederagenin 28-O-beta-D-glucopyranosyl ester
 53931-25-2 99.95%
5mg
 ￥ 800
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O71170-20mg
hederagenin 28-O-β-D-glucopyranosyl ester
 53931-25-2
20mg
 ￥2798.0 2022-04-27
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T3S0208-1 mg
Hederagenin-28-beta-D-glucopyranoside
 53931-25-2 99.95%
1mg
 ￥2605.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce56670-1mg
Hederagenin 28-O-beta-D-glucopyranosyl ester
 53931-25-2 98%
1mg
 ￥0.00 2023-09-07

Hederagenin 28-O-beta-D-glucopyranosyl ester Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:53931-25-2)
MR./MRS.:ZHANG SHUO
Phone:13122891558
Email:hepeng20160718@foxmail.com
CHENG DOU ZHU MU Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:53931-25-2)
MR./MRS.:YANG XUE ER
Phone:13980723364
Email:2916345763@qq.com
SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:53931-25-2)
MR./MRS.:LU ZHONG HUA
Phone:17621252073
Email:luzh@nature-standard.com
Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier Audited Supplier
(CAS:53931-25-2)
MR./MRS.:HE DAN DAN
Phone:15928576055
Email:sales@biopurify.com
CHENG DOU NA KE LI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:53931-25-2)
MR./MRS.:GUAN JING
Phone:19138982515
Email:3149516455@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:53931-25-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:53931-25-2)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com

Hederagenin 28-O-beta-D-glucopyranosyl ester Related Literature

Related Categories

53931-25-2 (Hederagenin 28-O-beta-D-glucopyranosyl ester) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:53931-25-2)Hederagenin 28-O-beta-D-glucopyranosyl ester
A1203903
Purity:99%
Quantity:20mg
Price($):489.0
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:53931-25-2)Hederagenin 28-O-β-D-glucopyranosyl ester
TB06850
Purity:>98%
Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized
Price($):price inquiry